1,2,3-Trichloro-4-[5-nitro-2-[4-nitro-2-(2,3,4-trichlorophenyl)phenoxy]phenyl]benzene

Specification

• CAS No.: 142022-61-5
• Molecular Formula: C12H6Cl3NO3
• Molecular Weight: 318.5 g/mol
• IUPAC Name: 1,2,3-trichloro-4-(4-nitrophenoxy)benzene
• Standard InChI: InChI=1S/C12H6Cl3NO3/c13-9-5-6-10(12(15)11(9)14)19-8-3-1-7(2-4-8)16(17)18/h1-6H
• Standard InChI Key: YFQQNXUENVPACQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C2=C(C(=C(C=C2)Cl)Cl)Cl)OC3=C(C=C(C=C3)[N+](=O)[O-])C4=C(C(=C(C=C4)Cl)Cl)Cl
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2=C(C(=C(C=C2)Cl)Cl)Cl

Introduction

1,2,3-Trichloro-4-[5-nitro-2-[4-nitro-2-(2,3,4-trichlorophenyl)phenoxy]phenyl]benzene is a complex organic compound characterized by its extensive chlorination and nitration. This compound is notable for its multiple chlorine and nitro groups attached to a benzene ring, which confer unique chemical and physical properties. The molecular formula of this compound is C24H10Cl6N2O5, with a molecular weight of approximately 619.1 g/mol.

Synthesis Conditions

The synthesis often requires strong acids, such as sulfuric acid, and high temperatures to facilitate chlorination and nitration processes. Industrial production may utilize continuous flow reactors to optimize reaction conditions and yield.

Applications and Research Findings

While specific applications of 1,2,3-Trichloro-4-[5-nitro-2-[4-nitro-2-(2,3,4-trichlorophenyl)phenoxy]phenyl]benzene are not widely reported, compounds with similar structures (e.g., chlorinated phenolic compounds) have shown antimicrobial and cytotoxic effects. These properties suggest potential uses in pharmaceutical or biocidal applications.

Cytotoxic Effects

Derivatives of trichlorobenzene have shown significant cytotoxic effects on human cancer cell lines, suggesting potential applications in cancer research.

Safety and Environmental Considerations